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Compound of Interest

Compound Name: GA-017

Cat. No.: B15606594

This guide provides an objective comparison of the small molecule GA-017's performance
against other alternatives, supported by published experimental data. It is intended for
researchers, scientists, and drug development professionals interested in the modulation of the
Hippo signaling pathway.

Introduction to GA-017

GA-017 is a potent and selective small molecule inhibitor of the serine/threonine kinases
LATS1 and LATS2 (Large Tumor Suppressor Kinase 1 and 2).[1][2][3][4] These kinases are
central components of the Hippo signaling pathway, which plays a crucial role in regulating cell
proliferation, organ size, and tissue regeneration.[1][5] By inhibiting LATS1/2, GA-017 prevents
the phosphorylation of the downstream effectors YAP (Yes-associated protein) and TAZ
(transcriptional coactivator with PDZ-binding motif).[1][6] This leads to the stabilization and
nuclear translocation of YAP/TAZ, where they act as transcriptional co-activators to promote the
expression of genes involved in cell growth and proliferation.[1][5][7][8]

Published studies have demonstrated that GA-017 is effective in promoting cell growth,
particularly under 3D culture conditions such as spheroids and organoids.[1][5][8] This makes it
a valuable research tool for ex vivo cell expansion and a potential lead compound for
therapeutic strategies aimed at tissue repair and regeneration.[1][6]

Quantitative Performance Comparison
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The following tables summarize the key quantitative data for GA-017 and its known chemical
analog, GA-002.

Table 1: In Vitro Kinase Inhibition Profile

Mechanism of

Compound Target IC50 (nM) Ki (nM) .
Action
ATP-
GA-017 LATS1 4,10 +£0.79 0.58+0.11 -
competitive[2][9]
ATP-
LATS2 3.92+0.42 0.25+0.03 N
competitive[2][9]
ATP-
GA-002 LATS1 3.93+0.73 Not Reported N
competitive[6]
ATP-
LATS2 3.87 £0.08 Not Reported -
competitive[6]
Table 2: Cellular Activity Profile
. Observed
Compound Assay Cell Line EC50 (pM)
Effect
Facilitates cell
GA-017 Cell Growth SKOV3 3.51 £ 0.26[2][9] growth in 3D
culture[2][9]
) Promotes
~10 (Effective ) o
Cell Growth BCE C/D-1b proliferation in
Conc.)
3D culture[10]
) ) Enhances ex
Organoid ) ~10 (Effective ) )
) Mouse Intestinal vivo formation
Formation Conc.)
and growth[1][5]
Promotes

~10 (Effective ) o
GA-002 Cell Growth BCE C/D-1b proliferation in

Conc.
) 3D culture[10]
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Experimental Methodologies

Detailed protocols are essential for the independent verification and replication of published
findings. Below are summaries of the key experimental methods used to characterize GA-017's
effects.

1. In Vitro LATS Kinase Inhibition Assay

This biochemical assay measures the direct inhibitory effect of a compound on the enzymatic
activity of recombinant LATS1/2.

¢ Objective: To determine the IC50 and Ki values of the inhibitor.
e Protocol Summary:

o Areaction mixture is prepared containing recombinant LATS1 or LATS2 enzyme, a kinase
buffer, ATP at a specific concentration, and a suitable substrate (e.g., a synthetic peptide
derived from YAP).

o The test compound (GA-017) is added to the mixture across a range of concentrations.

o The reaction is incubated at a controlled temperature (e.g., 30°C) for a set time to allow for
substrate phosphorylation.

o The reaction is terminated, often by the addition of EDTA.

o The amount of phosphorylated substrate is quantified, typically using a luminescence-
based or fluorescence-based detection method. Data is then plotted to calculate the IC50.

o To determine the inhibition constant (Ki) and mechanism, the assay is repeated with
varying concentrations of both the inhibitor and ATP.[2][9][11]

2. Cell-Based YAP/TAZ Phosphorylation Assay

This cellular assay assesses the ability of a compound to inhibit LATS kinase activity within a
cellular context, measured by the phosphorylation status of its direct substrate, YAP.

« Objective: To confirm the on-target effect of the inhibitor in cells.
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e Protocol Summary:

o

A suitable cell line (e.g., SKOV3) is cultured and seeded in microplates.[1]

Cells are treated with the test compound (GA-017) at various concentrations for a defined
period.

Following treatment, cells are lysed to extract total protein.

The protein extracts are analyzed by Western Blot using antibodies specific for
phosphorylated YAP (e.g., pYAP Serl127) and total YAP.

The intensity of the protein bands is quantified, and the ratio of phosphorylated YAP to
total YAP is calculated to determine the extent of inhibition. A decrease in this ratio
indicates successful target engagement by the inhibitor.[11]

3. 3D Spheroid/Organoid Growth Assay

This assay evaluates the effect of a compound on cell proliferation and self-organization in a

3D environment, which more closely mimics in vivo conditions.

» Objective: To measure the functional consequence of LATS inhibition on cell growth.

e Protocol Summary:

Cells (e.g., SKOV3) or organoid-forming stem cells are suspended in a medium suitable
for 3D culture (e.g., containing Matrigel or gellan gum).[1]

The cell suspension is dispensed into low-attachment microplates to promote spheroid or
organoid formation.[1][10]

The test compound (GA-017) is added to the culture medium at the desired concentration.
A vehicle control (e.g., DMSO) is run in parallel.[1]

Cultures are maintained for several days (e.g., 4-7 days), with fresh medium and
compound supplied as needed.[1][10]
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o The growth of spheroids/organoids is assessed by imaging (to measure size and number)
and/or by using a cell viability assay (e.g., an ATP-based assay like CellTiter-Glo) to
guantify cell proliferation.[1]

Visualized Pathways and Workflows
GA-017 Mechanism of Action in the Hippo Pathway

Caption: GA-017 inhibits LATS1/2, preventing YAP/TAZ phosphorylation and promoting their
nuclear entry.

General Workflow for 3D Cell Culture Screening

Caption: High-throughput screening workflow for identifying compounds affecting 3D cell
growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Independent Verification of GA-017: A Comparative
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606594#independent-verification-of-ga-017-s-
published-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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